Cas no 887586-11-0 (2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE)

2,3,4-Trifluorobenzenealdehyde is a fluorinated aromatic aldehyde characterized by its trifluoromethyl substitution pattern on the benzene ring. This structural feature enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing nature of the fluorine atoms increases the electrophilicity of the aldehyde group, facilitating nucleophilic addition reactions. Its high purity and consistent performance make it suitable for precision applications, including the synthesis of complex molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air. Its well-defined chemical properties ensure reproducibility in research and industrial processes.

2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE structure

887586-11-0 structure

Product Name:2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE

CAS No:887586-11-0

MF:C₈H₅F₃O

MW:174.119912862778

CID:2811586

PubChem ID:22667335

Update Time:2025-10-31

2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE Chemical and Physical Properties

Names and Identifiers

- AB24856
- 2-(2,3,4-TRIFLUOROPHENYL)ACETALDEHYDE
- SCHEMBL6864278
- (2,3,4-TRIFLUOROPHENYL)ACETALDEHYDE
- 887586-11-0
- 1130309-58-8
- AKOS012264023
- EN300-1829719
- 2,3,4-Trifluorobenzeneyl acetaldehyde
- CS-0268670
- 2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE
- Inchi： 1S/C8H5F3O/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2,4H,3H2
- InChI Key： GSUZNVDPQFSOFE-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1CC=O)F)F

Computed Properties

Exact Mass: 174.02924926g/mol
Monoisotopic Mass: 174.02924926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.1Å²

2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	BA28704-1g	2,3,4-Trifluorobenzaldehyde	887586-11-0	97%	1g	$868.00	2024-04-19
A2B Chem LLC	BA28704-5g	2,3,4-Trifluorobenzaldehyde	887586-11-0	97%	5g	$2523.00	2024-04-19

2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE Related Literature

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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2,3,4-TRIFLUOROBENZENEYL ACETALDEHYDE

Comprehensive Overview of 2,3,4-Trifluorobenzeneacetaldehyde (CAS No. 887586-11-0) and Its Applications

2,3,4-Trifluorobenzeneacetaldehyde (CAS No. 887586-11-0) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its trifluorinated benzene ring and acetaldehyde functional group, has garnered attention for its unique chemical properties and versatility in synthetic applications. Researchers and industries are increasingly exploring its role in the development of high-performance materials, bioactive molecules, and specialty chemicals.

The growing demand for fluorinated compounds in modern chemistry has positioned 2,3,4-Trifluorobenzeneacetaldehyde as a key intermediate. Its electron-withdrawing fluorine atoms enhance reactivity, making it valuable for cross-coupling reactions and catalyzed transformations. Recent studies highlight its utility in designing novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents. This aligns with the current trend of precision medicine and targeted drug delivery, topics frequently searched in academic and industrial databases.

From an environmental perspective, the compound's stability and low volatility contribute to its appeal in green chemistry initiatives. Users often search for sustainable synthetic routes and eco-friendly fluorination methods, and 2,3,4-Trifluorobenzeneacetaldehyde fits well into these discussions. Its compatibility with flow chemistry and microwave-assisted synthesis further underscores its relevance in process optimization and industrial scalability.

In material science, the compound's aromatic fluorination enables the creation of advanced polymers with enhanced thermal and chemical resistance. This property is critical for applications in electronic coatings, adhesives, and high-temperature composites—areas where users frequently seek innovative material solutions. Additionally, its role in liquid crystal formulations has been explored, catering to the rising demand for flexible displays and optoelectronic devices.

Analytical challenges associated with 2,3,4-Trifluorobenzeneacetaldehyde, such as chromatographic separation and spectroscopic characterization, are also common search queries. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to ensure purity and structural integrity, reflecting the compound's complexity and the need for rigorous quality control.

In summary, 2,3,4-Trifluorobenzeneacetaldehyde (CAS No. 887586-11-0) represents a multifaceted tool in contemporary chemistry. Its applications span pharmaceutical innovation, sustainable chemistry, and cutting-edge materials, addressing key industry trends and user inquiries. As research progresses, this compound is poised to play an even greater role in solving real-world chemical challenges.